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Compound of Interest

Compound Name: H-151

CAS No.: 941987-60-6

Cat. No.: B1672577

Get Quote

This guide provides detailed information and troubleshooting advice for dissolving the STING

inhibitor, H-151, in DMSO and ethanol.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of H-151 in DMSO and ethanol?

A1: The reported solubility of H-151 varies between suppliers but is consistently higher in

DMSO than in ethanol. Below is a summary of the available data. For best results, always refer

to the batch-specific data on your product's Certificate of Analysis (CoA).
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Solvent
Concentration
(mg/mL)

Molar Equivalent Source

DMSO 100 mg/mL 357.99 mM MedchemExpress[1]

DMSO 56 mg/mL 200.47 mM Selleck Chemicals[2]

DMSO 27.93 mg/mL 100 mM Tocris Bioscience

DMSO 20 mg/mL 71.60 mM InvivoGen[3]

Ethanol 14 mg/mL ~50 mM
Selleck Chemicals,

Tocris Bioscience[2]

Q2: My H-151 is not dissolving completely in DMSO, even at a concentration that should be

soluble. What can I do?

A2: Several factors can affect the dissolution of H-151. One of the most common issues is the

quality of the DMSO used. DMSO is hygroscopic, meaning it readily absorbs moisture from the

air. This absorbed water can significantly reduce the solubility of H-151.[1][2]

Follow these troubleshooting steps:

Use Fresh, Anhydrous DMSO: Always use a new, unopened bottle or a properly stored

anhydrous grade of DMSO for the best results.[1][2]

Apply Sonication: Some suppliers note that ultrasonic treatment is necessary to achieve the

highest concentrations in DMSO.[1] Gently sonicate your solution in a water bath for several

minutes.

Gentle Warming: If sonication is not sufficient, you may try gentle warming (e.g., 37°C).

However, be cautious and check the stability of H-151 at elevated temperatures as specified

on your product datasheet.

Q3: How should I store my H-151 stock solutions?

A3: Once dissolved, stock solutions should be stored frozen to maintain stability. For long-term

storage, aliquoting the solution into single-use vials is recommended to avoid repeated freeze-
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thaw cycles. According to one supplier, H-151 solutions can be stored at -80°C for up to 6

months or at -20°C for up to 1 month.[1]

Experimental Protocols
Protocol: Preparing a Concentrated H-151 Stock Solution in DMSO

This protocol is for preparing a 100 mM (27.93 mg/mL) stock solution. Adjust the mass and

volume accordingly for your desired concentration.

Materials:

H-151 powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipette

Vortex mixer

Ultrasonic water bath

Methodology:

Pre-weigh H-151: Accurately weigh the desired amount of H-151 powder in a sterile vial. For

example, to make 1 mL of a 100 mM solution, weigh 27.93 mg.

Add DMSO: Using a calibrated pipette, add the calculated volume of fresh, anhydrous

DMSO to the vial containing the H-151 powder.

Initial Mixing: Briefly vortex the solution to suspend the powder.

Sonication: Place the vial in an ultrasonic water bath. Sonicate the solution for 5-10 minutes

or until the solute is completely dissolved. Visually inspect the solution against a light source

to ensure no particulates are visible.
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Sterilization (Optional): If required for your cell culture experiments, filter-sterilize the solution

using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into single-use, sterile vials. Store

immediately at -20°C or -80°C, protected from light.

Troubleshooting Workflow
If you encounter solubility issues with H-151, follow this logical workflow to identify and resolve

the problem.
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Start:
H-151 not fully dissolved

Is the DMSO fresh and
 anhydrous?

Is the concentration
 below the max solubility
 limit from the datasheet?

Yes
Action: Use a new,
 unopened bottle of
 anhydrous DMSO.

No

Have you tried
 sonication?

Yes

Action: Lower the target
 concentration or prepare a
 fresh, more dilute solution.

No

Action: Sonicate in a
 water bath for 5-10 min.

No

Result:
Still unresolved.

Contact technical support.

Yes

Result:
Problem Solved

Click to download full resolution via product page

Caption: Troubleshooting workflow for H-151 solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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